Cas no 1159811-34-3 (7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine)

• Product Name: 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
• CAS No: 1159811-34-3
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 1081610
• PubChem ID: 55265074
• Update Time: 2025-06-10

7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine
• 1159811-34-3
• SCHEMBL23817307
• 7-chloro-2-methyl[1,2,4]triazolo[1,5-c]pyrimidine
• DB-359750
• AKOS006308089
• DTXSID70717118

• Inchi： 1S/C6H5ClN4/c1-4-9-6-2-5(7)8-3-11(6)10-4/h2-3H,1H3
• InChI Key： HOOYREHEOWQCTD-UHFFFAOYSA-N
• SMILES： ClC1=CC2=NC(C)=NN2C=N1

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine

Recent Advances in the Study of 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine (CAS: 1159811-34-3)

7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine (CAS: 1159811-34-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound and highlight its potential in drug development.

The compound belongs to the triazolopyrimidine class, which is known for its diverse biological activities. Recent synthetic approaches have optimized the yield and purity of 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine, making it more accessible for preclinical studies. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce reaction times. These improvements are critical for scaling up production and facilitating further research.

Pharmacological studies have revealed that 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine exhibits potent inhibitory activity against specific kinases, including those involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, its selectivity profile minimizes off-target effects, a significant advantage in drug development.

Recent in vivo studies have further validated the compound's therapeutic potential. Animal models of inflammation treated with 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine showed significant reductions in disease markers compared to control groups. These findings are supported by pharmacokinetic data indicating favorable absorption and distribution properties. However, further studies are needed to assess long-term safety and efficacy.

In conclusion, 7-Chloro-2-methyl-[1,2,4]triazolo[1,5-c]pyrimidine (CAS: 1159811-34-3) represents a promising candidate for drug development, particularly in the realm of kinase-targeted therapies and anti-inflammatory treatments. Ongoing research is expected to explore its applications in other therapeutic areas and optimize its pharmacological profile. The compound's unique structure and biological activity make it a valuable subject for future investigations in chemical biology and medicinal chemistry.